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Compound of Interest

Compound Name: Ammonium stearate

Cat. No.: B087221

An In-depth Technical Guide to the Physical and Chemical Properties of Ammonium Stearate
Powder

Introduction

Ammonium stearate is an organic ammonium salt of stearic acid, a long-chain saturated fatty
acid.[1] It presents as a yellow-white to tan, wax-like solid or powder with a faint odor of
ammonia.[2][3] This compound and its dispersions have various applications, including in the
production of vanishing creams, waterproofing cements, and as a foam stabilizer and rheology
modifier in coatings and latex compounds.[1][3][4] This guide provides a comprehensive
overview of its physical and chemical properties, experimental protocols for its synthesis and
characterization, and its relevance to researchers, scientists, and drug development
professionals.

Chemical Structure and Identification

Ammonium stearate is the product of the reaction between stearic acid and ammonia. Its
chemical structure consists of the ammonium cation (NHs*) and the stearate anion
(CH3(CH2)16COO").

Table 1: Chemical Identification of Ammonium Stearate
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Identifier

Value

Chemical Name

Ammonium octadecanoate[1][2]

CAS Number

1002-89-7[1][2][4]

Molecular Formula

C1sH3oNO2[1][2][4]

Molecular Weight 301.51 g/mol [1][2][4]
IUPAC Name azanium;octadecanoate[1][3]

Stearic acid, ammonium salt; Octadecanoic
Synonyms

acid, ammonium salt[1][2][4]

Physical Properties

Ammonium stearate is a yellow-white powder.[1][2][4] Its physical characteristics are

summarized in the table below.

Table 2: Physical Properties of Ammonium Stearate

Property Value

Appearance Yellow-white powder or wax-like solid[1][2][4]
Melting Point 21-24 °C (70-75 °F)[1][2][4]

Boiling Point ~442.62 °C (rough estimate)[2][3]
Decomposition Decomposes upon heating[1][5]

Density 0.8900 g/cm?3[2][3]

Refractive Index

~1.5000 (estimate)[2][3]

Solubility

The solubility of ammonium stearate is dependent on the solvent and temperature.

Table 3: Solubility of Ammonium Stearate
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Solubility at Room .
Solubility at Elevated

Solvent Temperature (approx. 25°C
Temperatures
1 80°F)
Slightly soluble / Soluble[1][2]
Water 3] Soluble at 100°C (212°F)[4]
Ethanol Soluble[1][2][4] Soluble at 78°C (172°F)[4]
Methanol Soluble[1][2][4] Soluble at 64.5°C (148°F)[4]
Benzene Slightly soluble[1][2][4] Soluble at 80°C (176°F)[4]
Insoluble / Practically
Acetone ) Soluble at 56.5°C (134°F)[4]
insoluble[1][2][4]
Toluene - Soluble in hot toluene[2]
Xylene Slightly soluble[4] Soluble at 180°F[4]
Carbon Tetrachloride Practically insoluble[4] Soluble at 170°F[4]
Naphtha Slightly soluble[4] Soluble at 160°F[4]

Chemical Properties
Stability and Reactivity

Ammonium stearate is stable under normal conditions but is incompatible with strong
oxidizing agents.[2] Upon heating, it decomposes and emits toxic fumes of ammonia (NHs).[1]
[3] Itis not reactive with water.[5] As a salt of a weak acid and a weak base, its solutions are
generally not strongly acidic or basic.[3]

Decomposition

When heated to decomposition, ammonium stearate releases toxic ammonia and oxides of
nitrogen may be formed in fires.[3][5]

Experimental Protocols
Synthesis of Ammonium Stearate

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://en.wikipedia.org/wiki/Ammonium_stearate
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9394818.aspx
https://www.atamanchemicals.com/ammonium-stearate_u32574/
https://www.drugfuture.com/chemdata/ammonium-stearate.html
https://en.wikipedia.org/wiki/Ammonium_stearate
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9394818.aspx
https://www.drugfuture.com/chemdata/ammonium-stearate.html
https://www.drugfuture.com/chemdata/ammonium-stearate.html
https://en.wikipedia.org/wiki/Ammonium_stearate
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9394818.aspx
https://www.drugfuture.com/chemdata/ammonium-stearate.html
https://www.drugfuture.com/chemdata/ammonium-stearate.html
https://en.wikipedia.org/wiki/Ammonium_stearate
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9394818.aspx
https://www.drugfuture.com/chemdata/ammonium-stearate.html
https://www.drugfuture.com/chemdata/ammonium-stearate.html
https://en.wikipedia.org/wiki/Ammonium_stearate
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9394818.aspx
https://www.drugfuture.com/chemdata/ammonium-stearate.html
https://www.drugfuture.com/chemdata/ammonium-stearate.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9394818.aspx
https://www.drugfuture.com/chemdata/ammonium-stearate.html
https://www.drugfuture.com/chemdata/ammonium-stearate.html
https://www.drugfuture.com/chemdata/ammonium-stearate.html
https://www.drugfuture.com/chemdata/ammonium-stearate.html
https://www.drugfuture.com/chemdata/ammonium-stearate.html
https://www.drugfuture.com/chemdata/ammonium-stearate.html
https://www.benchchem.com/product/b087221?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9394818.aspx
https://en.wikipedia.org/wiki/Ammonium_stearate
https://www.atamanchemicals.com/ammonium-stearate_u32574/
https://cameochemicals.noaa.gov/chris/AMR.pdf
https://www.atamanchemicals.com/ammonium-stearate_u32574/
https://www.benchchem.com/product/b087221?utm_src=pdf-body
https://www.atamanchemicals.com/ammonium-stearate_u32574/
https://cameochemicals.noaa.gov/chris/AMR.pdf
https://www.benchchem.com/product/b087221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Ammonium stearate can be prepared through the neutralization reaction of stearic acid with
an ammonium source. Two common methods are:

e Reaction with Ammonia Solution: This method involves reacting stearic acid with an excess
of a 28-30% ammonia (NHs) solution.[1][4]

e Reaction with Ammonium Carbonate: An alternative synthesis route is the reaction of stearic
acid with ammonium carbonate.[1][4]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b087221?utm_src=pdf-body
https://en.wikipedia.org/wiki/Ammonium_stearate
https://www.drugfuture.com/chemdata/ammonium-stearate.html
https://en.wikipedia.org/wiki/Ammonium_stearate
https://www.drugfuture.com/chemdata/ammonium-stearate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of Ammonium Stearate

Stearic Acid
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Reaction Ammonia Solution (28-30%) Ammonium Carbonate

Ammonium Stearate
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General Solubility Testing Workflow

Add known volume of solvent to test tube

;

Add known mass of Ammonium Stearate

'

Agitate mixture

Does not dissolve

Heat to specific temperature

Dissplves

Does not dissolve Dissolves

Record as Insoluble/Slightly Soluble Record as Soluble

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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